6-Bromo-N'-(4-methyloxan-4-yl)quinoline-3,4-diamine

• Molecular Formula: C15H18BrN3O
• Molecular Weight: 336.23 g/mol
• IUPAC Name: 6-bromo-4-N-(4-methyloxan-4-yl)quinoline-3,4-diamine
• InChI: InChI=1S/C15H18BrN3O/c1-15(4-6-20-7-5-15)19-14-11-8-10(16)2-3-13(11)18-9-12(14)17/h2-3,8-9H,4-7,17H2,1H3,(H,18,19)
• InChI Key: DMFSTPQNYMRWJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOCC1)NC2=C3C=C(C=CC3=NC=C2N)Br

Description

6-Bromo-N'-(4-methyloxan-4-yl)quinoline-3,4-diamine is a useful research compound. Its molecular formula is C15H18BrN3O and its molecular weight is 336.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Water (8.35 mL) was added to a stirred mixture of 6-bromo-N-(4-methyloxan-4-yl)-3-nitroquinolin-4-amine (1.07 g, 2.92 mmol), iron (0.979 g, 17.53 mmol) and ammonia hydrochloride (0.109 g, 2.05 mmol) in EtOH (50.1 mL) and the resulting slurry heated to 105° C. for 2 h. The reaction was filtered warm through a pad of celite, washing with MeOH, and the filtrate evaporated to dryness. The crude solid was dissolved in DCM (10 mL) and washed with a sat. aqueous solution of NaHCO3 (10 mL) and sat. brine (10 mL). The organic layer was dried over MgSO4, filtered and evaporated to afford the desired material (0.850 g, 87%) as a pale orange solid. This was used without further purification. NMR Spectrum: 1H NMR (400 MHz, DMSO-d6) δ 1.19 (3H, s), 1.51 (2H, d), 1.76 (2H, td), 3.43 (2H, td), 3.73 (2H, dt), 4.15 (1H, s), 5.45 (2H, s), 7.39 (1H, dd), 7.67 (1H, d), 8.22 (1H, d), 8.51 (1H, s). Mass Spectrum: m/z (ES+)[M+H]+=336, 338.